4-(octyloxy)-N'-[(1E,2E)-3-phenylprop-2-en-1-ylidene]benzohydrazide

• Molecular Formula: C24H30N2O2
• Molecular Weight: 378.5 g/mol
• IUPAC Name: 4-octoxy-N-[(E)-[(E)-3-phenylprop-2-enylidene]amino]benzamide
• InChI: InChI=1S/C24H30N2O2/c1-2-3-4-5-6-10-20-28-23-17-15-22(16-18-23)24(27)26-25-19-11-14-21-12-8-7-9-13-21/h7-9,11-19H,2-6,10,20H2,1H3,(H,26,27)/b14-11+,25-19+
• InChI Key: RSNPBLIAQXMMJX-OQCUBGFDSA-N
• Isomeric SMILES: CCCCCCCCOC1=CC=C(C=C1)C(=O)N/N=C/C=C/C2=CC=CC=C2
• Canonical SMILES: CCCCCCCCOC1=CC=C(C=C1)C(=O)NN=CC=CC2=CC=CC=C2

Description

4-(octyloxy)-N’-[(1E,2E)-3-phenylprop-2-en-1-ylidene]benzohydrazide: is a chemical compound with the molecular formula .

• It features an octyloxy group (an eight-carbon alkoxy chain) attached to a benzene ring, along with a hydrazide functional group.
• The compound’s structure includes a phenylpropenylidene moiety, which imparts its unique properties.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block for designing novel organic molecules.

Biology: Investigated for potential bioactivity (e.g., antimicrobial, antitumor properties).

Medicine: Research into its pharmacological effects and potential drug development.

Industry: Limited industrial applications, but its unique structure may inspire new materials.

Mechanism of Action

• The compound’s mechanism of action depends on its specific application.
• It may interact with cellular targets, modulate signaling pathways, or exhibit other biological effects.

Comparison with Similar Compounds

Similar Compounds:

Remember that this compound’s research and applications are continually evolving, so further studies may reveal additional insights.